Cas no 103274-49-3 (N-(4-methyl-1,3-thiazol-2-yl)-3-nitrobenzenesulfonamide)

• Product Name: N-(4-methyl-1,3-thiazol-2-yl)-3-nitrobenzenesulfonamide
• CAS No: 103274-49-3
• MF: C₁₀H₉N₃O₄S₂
• MW: 299.326159238815
• CID: 1136343
• PubChem ID: 3132915
• Update Time: 2025-04-20

N-(4-methyl-1,3-thiazol-2-yl)-3-nitrobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methyl-1,3-thiazol-2-yl)-3-nitrobenzenesulfonamide
• ST50727781
• Benzenesulfonamide, N-(4-methyl-2-thiazolyl)-3-nitro-
• ZINC04951248
• ACMC-20m65i
• MLS000714110
• AC1MJ891
• CTK0D8637
• MolPort-001-965-965
• HMS2652O23
• ST50727781; Benzenesulfonamide, N-(4-methyl-2-thiazolyl)-3-nitro-; ZINC04951248; ACMC-20m65i; MLS000714110; AC1MJ891; CTK0D8637; MolPort-001-965-965; HMS2652O23;
• SMR000273590
• DB-198902
• CHEMBL1730907
• AKOS000666332
• AKOS024348684
• DTXSID40389644
• 103274-49-3
• N-(4-methyl-2-thiazolyl)-3-nitrobenzenesulfonamide

• Inchi： 1S/C10H9N3O4S2/c1-7-6-18-10(11-7)12-19(16,17)9-4-2-3-8(5-9)13(14)15/h2-6H,1H3,(H,11,12)
• InChI Key： QTJPTPSARYIGEG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)[N+](=O)[O-])(NC1=NC(C)=CS1)(=O)=O

Computed Properties

• Exact Mass: 299.003448g/mol
• Monoisotopic Mass: 299.003448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 299.3g/mol
• XLogP3: 2
• Topological Polar Surface Area: 142Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides